Cas no 645414-57-9 (Phosphine, 1,2-phenylenebis[bis(4-ethylphenyl)-)

• Product Name: Phosphine, 1,2-phenylenebis[bis(4-ethylphenyl)-
• CAS No: 645414-57-9
• MF: C₃₈H₄₀P₂
• MW: 558.671731948853
• CID: 422854
• PubChem ID: 71379640
• Update Time: 2025-04-19

Phosphine, 1,2-phenylenebis[bis(4-ethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• [2-bis(4-ethylphenyl)phosphanylphenyl]-bis(4-ethylphenyl)phosphane
• 645414-57-9
• (1,2-Phenylene)bis[bis(4-ethylphenyl)phosphane]
• DTXSID70802194
• Bis[1,2-bis(p-ethylbenzene)phosphino]benzene
• Phosphine, 1,2-phenylenebis[bis(4-ethylphenyl)-

• Inchi： 1S/C38H40P2/c1-5-29-13-21-33(22-14-29)39(34-23-15-30(6-2)16-24-34)37-11-9-10-12-38(37)40(35-25-17-31(7-3)18-26-35)36-27-19-32(8-4)20-28-36/h9-28H,5-8H2,1-4H3
• InChI Key： GAMWSKPISSEQKP-UHFFFAOYSA-N
• SMILES： P(C1C=CC(CC)=CC=1)(C1C=CC(CC)=CC=1)C1=CC=CC=C1P(C1C=CC(CC)=CC=1)C1C=CC(CC)=CC=1

Computed Properties

• Exact Mass: 558.2608
• Monoisotopic Mass: 558.26052527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 40
• Rotatable Bond Count: 10
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0